Cas no 21369-64-2 (n-hexyllithium)
n-Hexyllithium (C₆H₁₃Li) is an organolithium compound commonly used as a strong base and nucleophile in organic synthesis. It is typically supplied as a solution in aliphatic hydrocarbons, such as hexane or cyclohexane, with concentrations ranging from 1.0 M to 2.5 M. n-Hexyllithium is highly reactive, particularly in deprotonation and metal-halogen exchange reactions, making it valuable for generating carbanions and initiating anionic polymerizations. Its linear hexyl chain offers improved solubility and stability compared to shorter-chain alkyllithium reagents. Handling requires strict inert conditions (e.g., nitrogen/argon atmosphere) due to its pyrophoric nature and sensitivity to moisture and oxygen. Proper storage at low temperatures is essential to maintain reactivity and shelf life.

n-hexyllithium structure
Product name:n-hexyllithium
n-hexyllithium Chemical and Physical Properties
Names and Identifiers
-
- n-hexyllithium
- Hexyllithium
- Hexyllithium, 2.5 M solution in Hexane, SpcSeal
- lithium,hexane
- Hexyllithium solution
- HxLi
- Lithium,hexyl
- 1-Hexyllithium
- 1-Lithiohexane
- Q5749096
- n-hexyllithiurn
- 1-Hexyllithium; 1-Lithiohexane; Hexyllithium; n-Hexyllithium
- AKOS024438272
- n-HexLi
- MFCD00191446
- EC 404-950-0
- hexyl lithium
- hexyl-lithium
- n-hexyl lithium
- n-hexyllitium
- HexLi
- FT-0627054
- H0842
- DTXSID0074899
- Lithium, hexyl-
- RMKNFFPDYCVCDI-UHFFFAOYSA-N
- 21369-64-2
- lithium;hexane
- DB-370601
- CETVQRFGPOGIQJ-UHFFFAOYSA-N
-
- MDL: MFCD00191446
- Inchi: InChI=1S/C6H13.Li/c1-3-5-6-4-2;/h1,3-6H2,2H3;/q-1;+1
- InChI Key: CETVQRFGPOGIQJ-UHFFFAOYSA-N
- SMILES: [CH2-]CCCCC.[Li+]
- BRN: 3600261
Computed Properties
- Exact Mass: 92.11770
- Monoisotopic Mass: 92.118
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 20.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 0A^2
- Tautomer Count: nothing
Experimental Properties
- Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u9ec4\u8272\u6db2\u4f53","dst":"Yellow liquid"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
- Density: 0.708 g/mL at 25 °C
- Melting Point: Not available
- Boiling Point: 69 °C
- Flash Point: 16 °F
- Stability/Shelf Life: Stable, but highly flammable. Reacts violently with water, releasing flammable gas. May spontaneously inflame in air. Moisture and air sensitive. Incompatible with water, alcohols, halocarbons.
- PSA: 0.00000
- LogP: 2.53430
- Sensitiveness: Moisture Sensitive
n-hexyllithium Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H225,H250,H260,H304,H314,H336,H361f,H373,H411
- Warning Statement: P210,P222,P223,P231+P232,P370+P378,P422
- Hazardous Material transportation number:UN 3394 4
- WGK Germany:2
- Hazard Category Code: R11;R14/15;R17;R35;R48/20;R51/53;R62;R65;R67
- Safety Instruction: S26-S30-S43-S45-S61-S62-S36-S37-S39
- FLUKA BRAND F CODES:10-23
-
Hazardous Material Identification:
- Risk Phrases:R11
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
- Hazard Level:4.3
- PackingGroup:I
- Safety Term:4.3
- HazardClass:4.3
- TSCA:Yes
n-hexyllithium Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
n-hexyllithium Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H50210-500ml |
Lithium,hexane |
21369-64-2 | 2.5M | 500ml |
¥3628.0 | 2023-09-07 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H50210-100ml |
Lithium,hexane |
21369-64-2 | 2.5M | 100ml |
¥1068.0 | 2023-09-07 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H830314-100ml |
n-Hexyllithium |
21369-64-2 | 1.6M in Hexane ,MkSeal | 100ml |
¥808.00 | 2022-10-10 | |
abcr | AB152142-800 ml |
n-Hexyllithium, 2.5M (~33 wt%) in n-hexane; . |
21369-64-2 | 800 ml |
€289.70 | 2024-04-18 | ||
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024581-100ml |
n-hexyllithium |
21369-64-2 | 2.5M | 100ml |
¥1184 | 2023-05-18 | |
YAN FENG KE JI ( BEI JING ) Co., Ltd. | H80966-500 ml |
n-hexyllithium |
21369-64-2 | 2.5 M solution in hexane, SpcSeal | 500 ml |
¥980 | 2023-09-19 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R163515-500ml |
n-hexyllithium |
21369-64-2 | 2.3M | 500ml |
¥3399 | 2023-09-09 | |
YAN FENG KE JI ( BEI JING ) Co., Ltd. | H32681-100 ml |
n-hexyllithium |
21369-64-2 | 2.0 M solution in hexane, SpcSeal | 100 ml |
¥190 | 2023-09-19 | |
YAN FENG KE JI ( BEI JING ) Co., Ltd. | H32681-500 ml |
n-hexyllithium |
21369-64-2 | 2.0 M solution in hexane, SpcSeal | 500 ml |
¥690 | 2023-09-19 | |
abcr | AB152142-100ml |
n-Hexyllithium, 2.5M (~33 wt%) in n-hexane; . |
21369-64-2 | 100ml |
€82.20 | 2025-02-18 |
n-hexyllithium Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:21369-64-2)正己基锂
Order Number:LE3291051
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
n-hexyllithium Related Literature
-
1. The influence of surface functionalization methods on the performance of silicon nanocrystal LEDsArzu Ang?,Marius Loch,Regina Sinelnikov,Jonathan G. C. Veinot,Markus Becherer,Paolo Lugli,Bernhard Rieger Nanoscale 2018 10 10337
-
Arzu Ang?,Regina Sinelnikov,Al Meldrum,Jonathan G. C. Veinot,Isacc Balberg,Doron Azulay,Oded Millo,Bernhard Rieger Nanoscale 2016 8 7849
-
Paul Kübler,J?rg Sundermeyer Dalton Trans. 2014 43 3750
-
Dongdong Cai,Qingdong Zheng,Shan-Ci Chen,Qikai Zhang,Can-Zhong Lu,Yu Sheng,Deqin Zhu,Zhigang Yin,Changquan Tang J. Mater. Chem. 2012 22 16032
-
Lixin Wang,Dongdong Cai,Zhigang Yin,Changquan Tang,Shan-Ci Chen,Qingdong Zheng Polym. Chem. 2014 5 6847
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:21369-64-2)N-HEXYLLITHIUM

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Amadis Chemical Company Limited
(CAS:21369-64-2)n-hexyllithium

Purity:99%
Quantity:800ml
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